Cas no 528-34-7 ( )

• Product Name: &nbsp
• CAS No: 528-34-7
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 937543
• PubChem ID: 266036
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (1S)-3β,4β-Diphenyl-1α,2α-cyclobutanedicarboxylic acid
• .β.-Truxinic acid
• 1, 3,4-diphenyl-
• QVNDSQQNODQYJM-UHFFFAOYSA-N
• SCHEMBL3482659
• 4482-52-4
• DTXSID60963283
• .beta.-Truxinic acid
• NSC-103002
• 1,2-Cyclobutanedicarboxylic acid, 3,4-diphenyl-
• 528-34-7
• 3,4-Diphenyl-1,2-cyclobutanedicarboxylic acid #
• NSC126893
• Truxinic acid
• DS-008218
• 3,4-diphenylcyclobutane-1,2-dicarboxylic acid
• 1,2-Diphenylcyclobutane-3,4-dicarboxylic acid
• NSC-126893
• 1,2-Cyclobutanedicarboxylic acid,3,4-diphenyl-
• NSC103002
•  

• Inchi： 1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(15)18(21)22)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)
• InChI Key： QVNDSQQNODQYJM-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C(C2C=CC=CC=2)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.105
• Monoisotopic Mass: 296.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 521.8°Cat760mmHg
• Flash Point: 283.5°C
• Refractive Index: 1.629